Methyl 4-hydroxy-5-nitro-2-(trifluoromethyl)benzoate

• CAS No.: 1163281-01-3
• Molecular Formula: C9H6F3NO5
• Molecular Weight: 265.14 g/mol
• IUPAC Name: methyl 4-hydroxy-5-nitro-2-(trifluoromethyl)benzoate
• InChI: InChI=1S/C9H6F3NO5/c1-18-8(15)4-2-6(13(16)17)7(14)3-5(4)9(10,11)12/h2-3,14H,1H3
• InChI Key: QBNDANXLVYIJDF-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC(=C(C=C1C(F)(F)F)O)[N+](=O)[O-]

Description

Methyl 4-hydroxy-5-nitro-2-(trifluoromethyl)benzoate is a useful research compound. Its molecular formula is C9H6F3NO5 and its molecular weight is 265.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 4-hydroxy-2-(trifluoromethyl)benzoate (32.0 g) was dissolved in acetic acid (180 ml), and thereto was added conc. sulfuric acid (0.45 ml), and the mixture was heated to 65° C. Then, thereto was slowly added a 70% solution of conc. nitric acid (12.4 g) in acetic acid (60 ml) dropwise, and the mixture was stirred at 65° C. for one hour. The reaction mixture was cooled to room temperature, and poured into ice-water (500 ml), and the mixture was extracted twice with toluene (800 ml). The organic layer was washed with water and a saturated aqueous sodium chloride solution, dried over sodium sulfate, filtered and concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (hexane/ethyl acetate) to give the title compound (15.0 g).